3-Bromothiophene-2-carboxaldehyde dimethylacetal

• Molecular Formula: C7H9BrO2S
• Molecular Weight: 237.12 g/mol
• IUPAC Name: 3-bromo-2-(dimethoxymethyl)thiophene
• InChI: InChI=1S/C7H9BrO2S/c1-9-7(10-2)6-5(8)3-4-11-6/h3-4,7H,1-2H3
• InChI Key: OMMLXSAZIJGRKM-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=C(C=CS1)Br)OC

Description

3-Bromothiophene-2-carboxaldehyde dimethylacetal is a useful research compound. Its molecular formula is C7H9BrO2S and its molecular weight is 237.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After dissolving 5.97 g of 3-bromothiophene-2-carboxaldehyde in 90 ml of dichloromethane, a mixture of 8.0 g of montmorillonite K-10 and 120 ml of trimethyl orthoformate was added while stirring and the mixture was stirred at room temperature for 1 hour. The reaction mixture was filtered and then the solvent was distilled off under reduced pressure to obtain the title compound (7.21 g, 97% yield).